Cas no 287485-86-3 (S,S-N,N'-bis[[2-(diphenylphosphino)phenyl] Methyl]-1,2-diphenyl-1,2-EthanediaMine)

• Product Name: S,S-N,N'-bis[[2-(diphenylphosphino)phenyl] Methyl]-1,2-diphenyl-1,2-EthanediaMine
• CAS No: 287485-86-3
• MF: C₅₂H₄₆N₂P₂
• MW: 760.9
• CID: 1436514
• PubChem ID: 102399494
• Update Time: 2025-07-15

S,S-N,N'-bis[[2-(diphenylphosphino)phenyl] Methyl]-1,2-diphenyl-1,2-EthanediaMine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N,N'-bis[[2-(diphenylphosphino)phenyl]methyl]-1,2-diphenyl-, (1S,2S)-
• S,S-N,N'-bis[[2-(diphenylphosphino)phenyl] Methyl]-1,2-diphenyl-1,2-EthanediaMine
• S,S-N,N'-BIS[[2-(DIPHENYLPHOSPHINO)PHENYL]METHYL]-1,2-DIPHENYL-1,2-ETHANEDIAMINE
• (1S,2S)-N,N'-Bis[[2-(diphenylphosphino)phenyl]methyl]- 1,2-diphenyl-1,2-ethanediamine
• (1S,2S)-N,N'-Bis[[2-(diphenylphosphino)phenyl]methyl]- 1,2-diphenyl-1,2-ethanediamine,99%e.e.
• 1,2-Ethanediamine, N,N'-bis[[2-(diphenylphosphino)phenyl]methyl]-1,2-diphenyl-, (1S,2S)- (9CI)
• CS-0103656
• (1S,2S)-N,N'-Bis[2-(diphenylphosphino)benzyl]-1,2-diphenylethylenediamine
• (1S,2S)-N,N'-bis[(2-diphenylphosphanylphenyl)methyl]-1,2-diphenylethane-1,2-diamine
• (1S,2S)-N,N-Bis(2-(diphenylphosphino)benzyl)-1,2-diphenylethane-1,2-diamine
• 287485-86-3
• (1S,2S)-N,N'-Bis[[2-(diphenylphosphino)phenyl]methyl]-1,2-diphenyl-1,2-ethanediamine

• Inchi： 1S/C52H46N2P2/c1-7-23-41(24-8-1)51(53-39-43-27-19-21-37-49(43)55(45-29-11-3-12-30-45)46-31-13-4-14-32-46)52(42-25-9-2-10-26-42)54-40-44-28-20-22-38-50(44)56(47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-38,51-54H,39-40H2/t51-,52-/m0/s1
• InChI Key： JMBTWUBNZRVXAU-XWQGWOARSA-N
• SMILES： [C@@H](C1=CC=CC=C1)(NCC1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1)[C@H](C1=CC=CC=C1)NCC1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 760.31362347g/mol
• Monoisotopic Mass: 760.31362347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 15
• Complexity: 943
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 24.1Ų

Additional information on S,S-N,N'-bis[[2-(diphenylphosphino)phenyl] Methyl]-1,2-diphenyl-1,2-EthanediaMine

Comprehensive Overview of S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine (CAS No. 287485-86-3)

S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine (CAS No. 287485-86-3) is a highly specialized chiral ligand widely utilized in asymmetric catalysis and organic synthesis. Its unique molecular structure, featuring diphenylphosphino groups and a 1,2-diphenyl-1,2-ethanediamine backbone, makes it an invaluable tool for researchers aiming to achieve high enantioselectivity in chemical reactions. This compound has garnered significant attention in recent years due to its applications in pharmaceutical intermediates, fine chemicals, and material science.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has driven interest in ligands like S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine. Researchers frequently search for "best chiral ligands for asymmetric hydrogenation" or "CAS 287485-86-3 applications," reflecting its relevance in modern synthetic chemistry. Its ability to form stable complexes with transition metals, such as rhodium and ruthenium, enhances catalytic efficiency in reactions like C-C bond formation and reduction processes.

From an SEO perspective, this compound aligns with trending queries like "green chemistry catalysts 2024" and "sustainable asymmetric synthesis." The push for eco-friendly chemical processes has elevated the importance of ligands that minimize waste and improve reaction yields. S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine fits this narrative, as it often reduces the need for toxic reagents and enables milder reaction conditions.

In addition to its catalytic prowess, this ligand is noted for its structural versatility. Modifications to its diphenylphosphino or diamine components can tailor its reactivity for specific substrates, addressing common search terms like "custom chiral ligand design." Such adaptability is critical for industries requiring precision in molecule construction, such as agrochemicals and flavor/fragrance manufacturing.

Handling and storage of S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine require standard precautions for air-sensitive compounds, often stored under inert atmospheres. Its stability under controlled conditions ensures consistent performance, a key concern for laboratories searching for "reliable chiral auxiliaries."

Future research directions may explore its integration with nanocatalysis or flow chemistry systems, addressing the rising popularity of "continuous flow asymmetric synthesis" queries. As the chemical industry evolves, this ligand’s role in enabling cost-effective and scalable enantioselective processes will likely expand.

In summary, S,S-N,N'-bis[[2-(diphenylphosphino)phenyl]Methyl]-1,2-diphenyl-1,2-EthanediaMine (CAS No. 287485-86-3) represents a cornerstone of modern asymmetric catalysis, bridging academic innovation and industrial application. Its alignment with sustainability goals and high-yield synthesis ensures enduring relevance in chemical research and development.